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Compound of Interest

Compound Name: Resorufin cellobioside

Cat. No.: B16324971

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorufin β-D-cellobioside is a highly sensitive and specific fluorogenic substrate for the

quantification of β-glucosidase activity. This substrate is particularly valuable for high-

throughput screening and kinetic analysis of β-glucosidase enzymes, which play crucial roles in

various biological processes, including cellulose degradation, biomass conversion, and

lysosomal storage disorders. Upon enzymatic cleavage by β-glucosidase, Resorufin
Cellobioside releases the highly fluorescent product, resorufin, which can be continuously

monitored. The low pKa of resorufin allows for measurements at or near physiological pH, a

significant advantage over other fluorogenic substrates.

This document provides detailed application notes and experimental protocols for the use of

Resorufin Cellobioside in quantifying β-glucosidase activity.
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The assay is based on the enzymatic hydrolysis of the non-fluorescent Resorufin
Cellobioside by β-glucosidase to produce glucose and the intensely fluorescent product,

resorufin. The rate of resorufin formation is directly proportional to the β-glucosidase activity in

the sample. The fluorescence of resorufin can be measured using a fluorometer with excitation

at approximately 571 nm and emission at approximately 585 nm.

Product Information
Property Value

IUPAC Name
7-[(4-O-β-D-Glucopyranosyl-β-D-

glucopyranosyl)oxy]-3H-phenoxazin-3-one

Molecular Formula C₂₄H₂₇NO₁₃

Molecular Weight 537.47 g/mol

Appearance Orange to dark-colored solid

Solubility Soluble in DMSO

Excitation (Resorufin) ~571 nm

Emission (Resorufin) ~585 nm

Advantages of Resorufin Cellobioside
High Sensitivity: Fluorometric assays are inherently more sensitive than colorimetric assays,

allowing for the detection of low levels of enzyme activity.

Continuous Monitoring: The low pKa of the resorufin product (~5.8) allows for the continuous

measurement of enzyme activity at physiological pH without the need for a stop reagent to

adjust the pH.

Long Wavelength Emission: The red-shifted excitation and emission spectra of resorufin

minimize interference from autofluorescence of biological samples.

Suitability for High-Throughput Screening (HTS): The simple "mix-and-measure" format is

readily adaptable for automated HTS of enzyme inhibitors or for screening microbial libraries

for β-glucosidase activity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b16324971/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantifying-glucosidase-activity-using-resorufin-cellobioside
https://www.benchchem.com/product/b16324971/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantifying-glucosidase-activity-using-resorufin-cellobioside
https://www.benchchem.com/product/b16324971/docs?utm_src=pdf-body#application-notes-and-protocols-for-quantifying-glucosidase-activity-using-resorufin-cellobioside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16324971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Reaction
The enzymatic reaction of β-glucosidase with Resorufin Cellobioside is a hydrolytic cleavage

of the glycosidic bond.

Resorufin Cellobioside
(Non-fluorescent) β-Glucosidase

+ H₂O
Products

Resorufin
(Highly Fluorescent)

Cellobiose

Click to download full resolution via product page

Enzymatic hydrolysis of Resorufin Cellobioside.

Quantitative Data
Kinetic Parameters of β-Glucosidase with Resorufin
Cellobioside
The following table summarizes the kinetic parameters of cellulase from Trichoderma reesei

with Resorufin Cellobioside as the substrate.

Enzyme
Source

Substrate K_m_ (µM)
V_max_
(µmol/mL/min)

Reference

Trichoderma

reesei

Resorufin

Cellobioside
112 0.000673

Comparative Kinetic Parameters of β-Glucosidases with
Other Substrates
For comparative purposes, the kinetic parameters of β-glucosidases from different sources with

other common substrates are provided below. This data highlights the variability in enzyme

kinetics depending on the source and substrate.
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Enzyme
Source

Substrate K_m_ (mM)
V_max_
(µmol/min/mg)

Reference

Trichoderma

reesei QM 9414

p-Nitrophenyl-β-

D-

glucopyranoside

0.19 29.67

Trichoderma

reesei QM 9414
Cellobiose 1.22 1.14

Aspergillus niger

p-Nitrophenyl-β-

D-

glucopyranoside

2.76 (mg/mL) 20.6 (U/mg)

Aspergillus niger

(Novozymes

SP188)

Cellobiose 0.57 -

Almond

p-Nitrophenyl-β-

D-

glucopyranoside

2.8 -

Experimental Protocols
Materials

Resorufin Cellobioside

β-glucosidase (e.g., from Trichoderma reesei, Aspergillus niger, or almonds)

Dimethyl sulfoxide (DMSO)

Assay Buffer (e.g., 50 mM Sodium Acetate, pH 5.0)

96-well black microplates

Fluorescence microplate reader with excitation and emission filters for ~571 nm and ~585

nm, respectively.

Resorufin (for standard curve)
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Preparation of Reagents
Resorufin Cellobioside Stock Solution (10 mM): Dissolve an appropriate amount of

Resorufin Cellobioside in DMSO to make a 10 mM stock solution. Store protected from

light at -20°C.

Working Substrate Solution (e.g., 1 mM): Dilute the

To cite this document: BenchChem. [Application Notes and Protocols for Quantifying β-
Glucosidase Activity Using Resorufin Cellobioside]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16324971/docs#application-notes-and-
protocols-for-quantifying-glucosidase-activity-using-resorufin-cellobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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